
2-Isopropenylaniline: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Isopropenylaniline

CAS No.: 52562-19-3

Cat. No.: B1294904

Get Quote

Abstract
This technical guide provides a comprehensive overview of 2-isopropenylaniline (also known

as 2-(prop-1-en-2-yl)aniline), a substituted aniline of interest in synthetic chemistry and

potentially in drug discovery. Due to the limited availability of specific experimental data for this

compound, this document combines confirmed physicochemical properties with a discussion of

its theoretical reactivity and potential synthetic applications. This guide is intended for

researchers, scientists, and professionals in drug development who are interested in the

strategic use of novel building blocks.

Core Compound Identification
2-Isopropenylaniline is an aromatic amine with a molecular structure featuring an isopropenyl

group attached to the ortho position of an aniline ring.
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Identifier Value Citation

CAS Number 52562-19-3

Molecular Formula C₉H₁₁N

Molecular Weight 133.19 g/mol

Synonyms

2-(1-Methylethenyl)aniline, 2-

(1-

Methylethenyl)benzenamine,

o-Isopropenylaniline

Physicochemical Properties
The following table summarizes the known physical and chemical properties of 2-
isopropenylaniline.

Property Value Citation

Physical State Liquid

Appearance Clear yellow-green liquid

Boiling Point 95 °C at 13 mmHg

Density 0.978 g/mL at 25 °C

Refractive Index n20/D 1.57

Theoretical Synthesis Protocols
While specific literature detailing the synthesis of 2-isopropenylaniline is scarce, several

standard organic chemistry reactions can be proposed as viable synthetic routes. Below are

two detailed hypothetical protocols.

Wittig Reaction of 2-Aminoacetophenone
This approach utilizes the well-established Wittig reaction to form the isopropenyl group from a

ketone precursor.
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Experimental Protocol:

Preparation of the Wittig Reagent (Methyltriphenylphosphonium bromide):

In a flame-dried, two-neck round-bottom flask equipped with a reflux condenser and a

magnetic stir bar, dissolve triphenylphosphine in anhydrous toluene.

Add methyl bromide and heat the mixture to reflux for 24 hours.

Cool the reaction mixture to room temperature, and collect the precipitated

methyltriphenylphosphonium bromide by filtration.

Wash the solid with cold toluene and dry under vacuum.

Ylide Formation and Reaction with 2-Aminoacetophenone:

Suspend methyltriphenylphosphonium bromide in anhydrous tetrahydrofuran (THF) under

an inert atmosphere (e.g., nitrogen or argon).

Cool the suspension to -78 °C in a dry ice/acetone bath.

Slowly add a strong base, such as n-butyllithium, dropwise until the orange color of the

ylide persists.

In a separate flask, dissolve 2-aminoacetophenone in anhydrous THF.

Slowly add the 2-aminoacetophenone solution to the ylide suspension at -78 °C.

Allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours.

Work-up and Purification:

Quench the reaction by the slow addition of saturated aqueous ammonium chloride

solution.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
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Filter and concentrate the solvent under reduced pressure.

Purify the crude product by flash column chromatography on silica gel using a

hexane/ethyl acetate gradient to yield 2-isopropenylaniline.

Step 1: Wittig Reagent Synthesis

Step 2: Ylide Formation and Reaction
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Methyltriphenylphosphonium
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Aniline Reactivity Isopropenyl Reactivity
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Click to download full resolution via product page

To cite this document: BenchChem. [2-Isopropenylaniline: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294904/docs#2-isopropenylaniline-a-technical-
guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

